Cas no 1448048-05-2 (3-cyano-N-2-(6-oxo-1,6-dihydropyridazin-3-yl)phenylbenzamide)

• Product Name: 3-cyano-N-2-(6-oxo-1,6-dihydropyridazin-3-yl)phenylbenzamide
• CAS No: 1448048-05-2
• MF: C₁₈H₁₂N₄O₂
• MW: 316.31348323822
• CID: 6428726
• PubChem ID: 71804983
• Update Time: 2025-11-05

3-cyano-N-2-(6-oxo-1,6-dihydropyridazin-3-yl)phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-cyano-N-2-(6-oxo-1,6-dihydropyridazin-3-yl)phenylbenzamide
• 3-CYANO-N-[2-(6-OXO-1H-PYRIDAZIN-3-YL)PHENYL]BENZAMIDE
• AKOS024557390
• 3-cyano-N-(2-(6-oxo-1,6-dihydropyridazin-3-yl)phenyl)benzamide
• 1448048-05-2
• F6424-0180
• CHEMBL4892927

• Inchi： 1S/C18H12N4O2/c19-11-12-4-3-5-13(10-12)18(24)20-15-7-2-1-6-14(15)16-8-9-17(23)22-21-16/h1-10H,(H,20,24)(H,22,23)
• InChI Key： SPIZEUUMRBXSES-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C#N)C=1)NC1=CC=CC=C1C1C=CC(NN=1)=O

Computed Properties

• Exact Mass: 316.09602564g/mol
• Monoisotopic Mass: 316.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 94.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3-cyano-N-2-(6-oxo-1,6-dihydropyridazin-3-yl)phenylbenzamide

Introduction to 3-cyano-N-2-(6-oxo-1,6-dihydropyridazin-3-yl)phenylbenzamide (CAS No. 1448048-05-2)

3-cyano-N-2-(6-oxo-1,6-dihydropyridazin-3-yl)phenylbenzamide, identified by its CAS number 1448048-05-2, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the benzamide class and incorporates a pyridazine moiety, which is known for its diverse biological activities. The structural features of this molecule make it a promising candidate for further exploration in medicinal chemistry, particularly in the quest for novel therapeutic agents.

The chemical structure of 3-cyano-N-2-(6-oxo-1,6-dihydropyridazin-3-yl)phenylbenzamide consists of a benzamide core linked to a cyano group and a pyridazine ring. The presence of these functional groups imparts unique properties that may contribute to its biological efficacy. Specifically, the cyano group can participate in hydrogen bonding interactions, while the pyridazine ring is known to exhibit various pharmacological effects, including anti-inflammatory and antimicrobial properties.

In recent years, there has been a growing interest in exploring the potential of heterocyclic compounds like pyridazines in drug discovery. The pyridazine scaffold is particularly noteworthy due to its ability to modulate multiple biological pathways. For instance, studies have shown that pyridazine derivatives can interact with enzymes and receptors involved in inflammation, pain, and infection. This makes 3-cyano-N-2-(6-oxo-1,6-dihydropyridazin-3-yl)phenylbenzamide a compelling subject for further investigation.

One of the most exciting aspects of this compound is its potential application in addressing chronic inflammatory diseases. Chronic inflammation is a hallmark of numerous pathological conditions, including arthritis, cardiovascular disease, and certain types of cancer. By targeting inflammatory pathways, 3-cyano-N-2-(6-oxo-1,6-dihydropyridazin-3-yl)phenylbenzamide could offer a novel therapeutic approach. Preliminary studies have suggested that compounds with similar structures may inhibit key inflammatory mediators such as cyclooxygenase (COX) and lipoxygenase (LOX), which are crucial enzymes in the inflammatory response.

The benzamide moiety in the structure of 3-cyano-N-2-(6-oxo-1,6-dihydropyridazin-3-yl)phenylbenzamide also contributes to its potential biological activity. Benzamides are well-known for their role as pharmacophores in various drugs used to treat conditions such as pain and inflammation. The ability of benzamides to interact with specific targets within cells has made them valuable tools in medicinal chemistry. In particular, the phenyl ring attached to the benzamide group can be modified to enhance binding affinity and selectivity, making it possible to fine-tune the pharmacological properties of the compound.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of small molecules with biological targets with greater accuracy. These computational methods have been instrumental in designing and optimizing molecules like 3-cyano-N-2-(6-oxo-1,6-dihydropyridazin-3-yl)phenylbenzamide. By leveraging these techniques, scientists can identify potential lead compounds that exhibit high affinity for specific receptors or enzymes involved in disease pathways. This approach has significantly accelerated the drug discovery process and has led to the identification of several promising candidates for further development.

In addition to its potential therapeutic applications, 3-cyano-N-2-(6-oxo-1,6-dihydropyridazin-3-y l)phenylbenzamide may also find utility in other areas of research. For example, its unique structural features could make it a valuable tool for studying enzyme mechanisms and developing new analytical methods. The compound's ability to interact with various biological targets also makes it suitable for use as an intermediate in synthetic chemistry, where it can be used to build more complex molecules with tailored properties.

The synthesis of 3-cyano-N-2-(6 oxo - 1 , 6 dihydrop y rid azin - 3 - yl ) phen ylben z am ide presents an interesting challenge due to its complex structure. However, advances in synthetic methodologies have made it possible to access such molecules with increasing efficiency and precision. Techniques such as multi-step organic synthesis and catalytic transformations have been employed to construct the desired framework while maintaining high yields and purity. These synthetic strategies are critical for ensuring that researchers have sufficient quantities of the compound for further characterization and testing.

The pharmacokinetic properties of any potential drug candidate are essential considerations during development. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its clinical efficacy and safety profile. In vitro studies have begun to explore the ADME properties of 3-cyano-N - 2 - ( 6 - ox o - 1 , 6 - dihyd ro p y rid azin - 3 - yl ) phen ylbe nz am ide, providing insights into its behavior within biological systems. These studies are helping researchers optimize the compound's pharmacokinetic profile to enhance its therapeutic potential.

In conclusion, 3-cyan o - N - 2 - ( 6 - ox o - 1 , 6 - dihyd ro p y rid azin - 3 - yl ) phen ylbe nz am ide (CAS No. 1448048 - 05 - 2) represents a fascinating area of research with significant implications for pharmaceutical development. Its unique structural features and potential biological activities make it a promising candidate for further exploration. As research continues to uncover new therapeutic targets and develop innovative synthetic methods, compounds like this one will play an increasingly important role in addressing some of today's most pressing medical challenges.